Cas no 6595-50-2 (1H-Imidazole, 2,4,5-tribromo-1-[(4-methylphenyl)sulfonyl]-)

• Product Name: 1H-Imidazole, 2,4,5-tribromo-1-[(4-methylphenyl)sulfonyl]-
• CAS No: 6595-50-2
• MF: C₁₀H₇Br₃N₂O₂S
• MW: 458.951778650284
• CID: 397067
• PubChem ID: 71375308
• Update Time: 2025-04-19

1H-Imidazole, 2,4,5-tribromo-1-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 2,4,5-tribromo-1-[(4-methylphenyl)sulfonyl]-
• 2,4,5-tribromo-1-(4-methylphenyl)sulfonylimidazole
• 6595-50-2
• DTXSID20798053
• 2,4,5-Tribromo-1-(4-methylbenzene-1-sulfonyl)-1H-imidazole

• Inchi： 1S/C10H7Br3N2O2S/c1-6-2-4-7(5-3-6)18(16,17)15-9(12)8(11)14-10(15)13/h2-5H,1H3
• InChI Key： IHCUDJIDEKKLSU-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(N1S(C1C=CC(C)=CC=1)(=O)=O)Br)Br

Computed Properties

• Exact Mass: 455.77781
• Monoisotopic Mass: 455.77784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 60.3Ų

Experimental Properties

• PSA: 51.96

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides